Tiotropium-d3 Bromide
Tiotropium-d3 Bromide
Muscarinic receptor antagonist. Bronchodilator.
Brand Name:
Vulcanchem
CAS No.:
1127226-56-5
VCID:
VC0029467
InChI:
InChI=1S/C19H22NO4S2.BrH/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H/q+1;/p-1/i1D3;
SMILES:
C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.[Br-]
Molecular Formula:
C19H22BrNO4S2
Molecular Weight:
475.43
Tiotropium-d3 Bromide
CAS No.: 1127226-56-5
Cat. No.: VC0029467
Molecular Formula: C19H22BrNO4S2
Molecular Weight: 475.43
* For research use only. Not for human or veterinary use.
Specification
| Description | Muscarinic receptor antagonist. Bronchodilator. |
|---|---|
| CAS No. | 1127226-56-5 |
| Molecular Formula | C19H22BrNO4S2 |
| Molecular Weight | 475.43 |
| IUPAC Name | [9-methyl-9-(trideuteriomethyl)-3-oxa-9-azoniatricyclo[3.3.1.02,4]nonan-7-yl] 2-hydroxy-2,2-dithiophen-2-ylacetate;bromide |
| Standard InChI | InChI=1S/C19H22NO4S2.BrH/c1-20(2)12-9-11(10-13(20)17-16(12)24-17)23-18(21)19(22,14-5-3-7-25-14)15-6-4-8-26-15;/h3-8,11-13,16-17,22H,9-10H2,1-2H3;1H/q+1;/p-1/i1D3; |
| Standard InChI Key | DQHNAVOVODVIMG-NIIDSAIPSA-M |
| SMILES | C[N+]1(C2CC(CC1C3C2O3)OC(=O)C(C4=CC=CS4)(C5=CC=CS5)O)C.[Br-] |
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